2-Chloro-N-(4-fluorophenyl)-N-[(1-methylpyrazol-4-yl)methyl]acetamide

• IUPAC Name: 2-chloro-N-(4-fluorophenyl)-N-[(1-methylpyrazol-4-yl)methyl]acetamide
• InChI: InChI=1S/C13H13ClFN3O/c1-17-8-10(7-16-17)9-18(13(19)6-14)12-4-2-11(15)3-5-12/h2-5,7-8H,6,9H2,1H3
• InChI Key: GWDOECIORFJHIQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)CN(C2=CC=C(C=C2)F)C(=O)CCl
• Molecular Formula: C13H13ClFN3O
• Molecular Weight: 281.71 g/mol

Description

2-Chloro-N-(4-fluorophenyl)-N-[(1-methylpyrazol-4-yl)methyl]acetamide, also known as CFM-2, is a chemical compound that has been extensively studied for its potential applications in scientific research. It belongs to the class of N-substituted acetamides and has been found to exhibit a range of biochemical and physiological effects.

Scientific Research Applications

2-Chloro-N-(4-fluorophenyl)-N-[(1-methylpyrazol-4-yl)methyl]acetamide has been found to have a wide range of potential applications in scientific research. It has been studied for its ability to modulate the activity of certain enzymes and receptors, such as cyclooxygenases and cannabinoid receptors. 2-Chloro-N-(4-fluorophenyl)-N-[(1-methylpyrazol-4-yl)methyl]acetamide has also been shown to have anti-inflammatory and analgesic effects, making it a promising candidate for the development of new therapeutics for pain management and inflammation-related disorders. Additionally, 2-Chloro-N-(4-fluorophenyl)-N-[(1-methylpyrazol-4-yl)methyl]acetamide has been investigated for its potential as a tool for studying the role of endocannabinoid signaling in various physiological processes.

Mechanism of Action

2-Chloro-N-(4-fluorophenyl)-N-[(1-methylpyrazol-4-yl)methyl]acetamide exerts its effects by binding to and modulating the activity of certain enzymes and receptors in the body. For example, it has been shown to inhibit the activity of cyclooxygenases, which are enzymes involved in the production of prostaglandins, a class of molecules that play a key role in inflammation and pain. 2-Chloro-N-(4-fluorophenyl)-N-[(1-methylpyrazol-4-yl)methyl]acetamide has also been found to modulate the activity of cannabinoid receptors, which are involved in a range of physiological processes including pain perception, appetite regulation, and immune function.
Biochemical and Physiological Effects:
2-Chloro-N-(4-fluorophenyl)-N-[(1-methylpyrazol-4-yl)methyl]acetamide has been found to exhibit a range of biochemical and physiological effects. In addition to its anti-inflammatory and analgesic effects, 2-Chloro-N-(4-fluorophenyl)-N-[(1-methylpyrazol-4-yl)methyl]acetamide has been shown to reduce fever, inhibit platelet aggregation, and modulate immune function. It has also been investigated for its potential to protect against oxidative stress and neurodegeneration.

Advantages and Limitations for Lab Experiments

2-Chloro-N-(4-fluorophenyl)-N-[(1-methylpyrazol-4-yl)methyl]acetamide has several advantages as a tool for scientific research. It is a highly selective and potent inhibitor of cyclooxygenases and cannabinoid receptors, making it a valuable tool for studying the role of these enzymes and receptors in various physiological processes. Additionally, 2-Chloro-N-(4-fluorophenyl)-N-[(1-methylpyrazol-4-yl)methyl]acetamide has been shown to have a favorable pharmacokinetic profile, with good bioavailability and a relatively long half-life. However, like any chemical compound, 2-Chloro-N-(4-fluorophenyl)-N-[(1-methylpyrazol-4-yl)methyl]acetamide also has some limitations. For example, it can be difficult to obtain high yields of 2-Chloro-N-(4-fluorophenyl)-N-[(1-methylpyrazol-4-yl)methyl]acetamide using the current synthesis method, and it may not be suitable for use in certain experimental systems due to its potential for off-target effects.

Future Directions

There are many potential future directions for research on 2-Chloro-N-(4-fluorophenyl)-N-[(1-methylpyrazol-4-yl)methyl]acetamide. One area of interest is the development of new therapeutics based on 2-Chloro-N-(4-fluorophenyl)-N-[(1-methylpyrazol-4-yl)methyl]acetamide or related compounds for the treatment of pain and inflammation-related disorders. Another area of interest is the use of 2-Chloro-N-(4-fluorophenyl)-N-[(1-methylpyrazol-4-yl)methyl]acetamide as a tool for studying the role of endocannabinoid signaling in various physiological processes, including pain perception, appetite regulation, and immune function. Additionally, further research is needed to fully understand the biochemical and physiological effects of 2-Chloro-N-(4-fluorophenyl)-N-[(1-methylpyrazol-4-yl)methyl]acetamide, as well as its potential limitations and drawbacks.

Synthesis Methods

The synthesis of 2-Chloro-N-(4-fluorophenyl)-N-[(1-methylpyrazol-4-yl)methyl]acetamide involves the reaction of 2-chloro-N-(4-fluorophenyl)acetamide with 1-methyl-4-pyrazolemethanol in the presence of a base such as sodium hydride or potassium carbonate. The reaction is carried out in a suitable solvent such as dimethylformamide or dimethyl sulfoxide, and the product is purified by column chromatography or recrystallization. The yield of 2-Chloro-N-(4-fluorophenyl)-N-[(1-methylpyrazol-4-yl)methyl]acetamide obtained from this method is typically around 50-60%.